N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C20H17N5O3/c26-18(7-10-25-13-24-15-5-2-1-4-14(15)20(25)27)23-12-16-19(22-9-8-21-16)17-6-3-11-28-17/h1-6,8-9,11,13H,7,10,12H2,(H,23,26)
• InChI Key: JJCRZGFDBBBGBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. This compound is known for its unique chemical structure and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Chemical Reactions

N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, and related compounds, have been investigated for their chemical synthesis and reactions, leading to the creation of various heterocyclic systems. These compounds serve as precursors or intermediates for the development of novel pharmaceuticals and materials. For instance, regioselective condensation of alkylidenephosphoranes with bifunctionalized compounds has been explored to synthesize fused pyran- and furan- derivatives, showcasing the versatility of these compounds in organic synthesis (Abdou et al., 2005). Similarly, cyclization reactions involving cyanamides with anthranilates and other derivatives have led to the formation of various heterocyclic systems (Shikhaliev et al., 2008).

Biological Importance

The biological relevance of these compounds has been demonstrated in several studies, including their antiviral, anticancer, and antimycobacterial activities. For example, compounds bearing a pyrazolyl group derived from 2(3H)-furanones were found to exhibit promising antiviral activities against HAV and HSV-1 viruses (Hashem et al., 2007). Furthermore, novel dibenzo[b,d]furan and 9-methyl-9H-carbazole derived hexahydro-2H-pyrano[3,2-c]quinolines displayed significant antimycobacterial activity against Mycobacterium tuberculosis H37Rv, highlighting their potential in treating tuberculosis (Kantevari et al., 2011).

These compounds are not just limited to antimicrobial applications; they also show potential as anticancer agents. Synthesis and biological evaluation of quinazolin-4-one derivatives hybridized with pyridine or pyran moiety have revealed potent cytotoxic activities against various cancer cell lines, suggesting their utility as leads for the development of new anticancer drugs (Ahmed & Belal, 2016).